Phenamacril
Phenamacril
JS399-19 is a specific inhibitor of Fusarium myosin I. It also acts as a fungicide.
Brand Name:
Vulcanchem
CAS No.:
39491-78-6
VCID:
VC0531395
InChI:
InChI=1S/C12H12N2O2/c1-2-16-12(15)10(8-13)11(14)9-6-4-3-5-7-9/h3-7H,2,14H2,1H3/b11-10-
SMILES:
CCOC(=O)C(=C(C1=CC=CC=C1)N)C#N
Molecular Formula:
C12H12N2O2
Molecular Weight:
216.24 g/mol
Phenamacril
CAS No.: 39491-78-6
Cat. No.: VC0531395
Molecular Formula: C12H12N2O2
Molecular Weight: 216.24 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | JS399-19 is a specific inhibitor of Fusarium myosin I. It also acts as a fungicide. |
|---|---|
| CAS No. | 39491-78-6 |
| Molecular Formula | C12H12N2O2 |
| Molecular Weight | 216.24 g/mol |
| IUPAC Name | ethyl (Z)-3-amino-2-cyano-3-phenylprop-2-enoate |
| Standard InChI | InChI=1S/C12H12N2O2/c1-2-16-12(15)10(8-13)11(14)9-6-4-3-5-7-9/h3-7H,2,14H2,1H3/b11-10- |
| Standard InChI Key | YKRQBWKLHCEKQH-KHPPLWFESA-N |
| Isomeric SMILES | CCOC(=O)/C(=C(/C1=CC=CC=C1)\N)/C#N |
| SMILES | CCOC(=O)C(=C(C1=CC=CC=C1)N)C#N |
| Canonical SMILES | CCOC(=O)C(=C(C1=CC=CC=C1)N)C#N |
| Appearance | Solid powder |
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